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MTX-1 Outperforms Tetrazene as a Highly Stable
Primer Sensitizer
A comprehensive analysis of experimental data reveals that MTX-1, a novel energetic material,

demonstrates superior thermal and hydrolytic stability compared to the traditionally used primer

sensitizer, tetrazene, while maintaining comparable safety and performance characteristics.

These findings position MTX-1 as a promising replacement for tetrazene in ordnance

applications, particularly where enhanced stability is a critical requirement.

Researchers and scientists in the field of energetic materials have long sought a more stable

alternative to tetrazene, a compound widely used to sensitize primer mixes in both percussion

and stab applications.[1][2][3][4] While effective, tetrazene is known for its low thermal and

hydrolytic stability, which can compromise the shelf life and reliability of munitions.[1][2][5] A

potential replacement, MTX-1 (1-[(2E)-3-(1H-tetrazol-5-yl)triaz-2-en-1-

ylidene]methanediamine), has emerged, showing significant improvements in stability without

sacrificing essential performance metrics.[1][3][4]

Comparative Performance Analysis: Tetrazene vs. MTX-1
A direct comparison of key performance indicators highlights the advantages of MTX-1. The

following table summarizes the available quantitative data from various studies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1229821?utm_src=pdf-interest
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-6cf983c4-a825-48b7-898d-9ac0ca3c4f0f/c/Williams-Fronabarger_1_2016.pdf
https://psemc.com/resources/pyrotechnic-white-papers/replacing-tetrazene-mtx-1/
https://www.semanticscholar.org/paper/MTX-1-%E2%80%93-A-Potential-Replacement-for-Tetrazene-in-Fronabarger-Williams/844df701ff219063e411f48aabcf3c0284d46580
https://bibliotekanauki.pl/articles/357958
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-6cf983c4-a825-48b7-898d-9ac0ca3c4f0f/c/Williams-Fronabarger_1_2016.pdf
https://psemc.com/resources/pyrotechnic-white-papers/replacing-tetrazene-mtx-1/
https://apps.dtic.mil/sti/tr/pdf/ADA142956.pdf
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-6cf983c4-a825-48b7-898d-9ac0ca3c4f0f/c/Williams-Fronabarger_1_2016.pdf
https://www.semanticscholar.org/paper/MTX-1-%E2%80%93-A-Potential-Replacement-for-Tetrazene-in-Fronabarger-Williams/844df701ff219063e411f48aabcf3c0284d46580
https://bibliotekanauki.pl/articles/357958
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Metric Tetrazene MTX-1 Source(s)

Thermal Stability

DSC Exotherm Peak 144 °C 214 °C [2][6]

Weight Loss at 90 °C

(167 hrs)
36% 4% [1][2]

Hydrolytic Stability

Decomposition in

Boiling Water
Decomposes Stable [2][7]

Recovery after 119

days in water
-

Nearly quantitative

recovery (<1%

decomposition)

[6]

Sensitivity

Impact Sensitivity Less sensitive Exceeds Tetrazene [1][6]

Friction Sensitivity Comparable Comparable [2][6]

ESD Sensitivity Comparable Comparable [2][6]

Primer Performance

Sensitization of BLS

Mixes

Slightly more efficient

(high standard

deviation)

Nearly equivalent [2][6]

Key Findings from Experimental Data
The data clearly indicates that MTX-1 possesses significantly enhanced thermal stability.

Differential Scanning Calorimetry (DSC) shows a much higher decomposition temperature for

MTX-1 (214 °C) compared to tetrazene (144 °C).[2][6] Furthermore, thermogravimetric analysis

(TGA) at a sustained temperature of 90 °C reveals a dramatic difference in material

degradation, with tetrazene losing 36% of its weight over 167 hours, while MTX-1 loses only

4% in the same period.[1][2] This superior thermal stability is a critical advantage for

applications involving high temperatures or long-term storage.
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In terms of hydrolytic stability, MTX-1 again shows marked superiority. Tetrazene is known to

decompose in boiling water, whereas MTX-1 can be re-isolated nearly unchanged after

prolonged exposure to water for approximately 120 days.[2][6] This property is crucial for the

reliability of munitions in humid environments.

Regarding sensitivity, which is the primary function of these compounds in primers, MTX-1

demonstrates an impact sensitivity that exceeds that of tetrazene.[1][6] However, its sensitivity

to friction and electrostatic discharge (ESD) are comparable to tetrazene, indicating a similar

safety profile in handling and processing.[2][6] When tested in primer compositions, specifically

with basic lead styphnate (BLS), MTX-1 provides nearly equivalent sensitization, suggesting it

can be a drop-in replacement for tetrazene in many existing formulations.[2][6] It is suggested

that using 5-8% of MTX-1 could provide equivalent sensitivity to the typical 2-5% of tetrazene

used in primer mixes.[1]

Experimental Methodologies
The performance characteristics of tetrazene and MTX-1 were evaluated using a suite of

standardized testing protocols for energetic materials. The following sections detail the

methodologies employed in the key comparative experiments.

Thermal Stability Analysis
Differential Scanning Calorimetry (DSC): DSC measurements were performed to determine the

thermal behavior and decomposition temperatures of both compounds. Samples of

approximately 0.12-0.13 mg were placed in hermetically sealed aluminum pans. The

temperature was ramped from 50 °C to 300 °C at a constant heating rate of 20 °C per minute

to identify the exothermic decomposition peak.[1]

Thermogravimetric Analysis (TGA): Isothermal TGA was used to assess the long-term thermal

stability. Samples were heated to 90 °C and then held at this temperature for an extended

period (e.g., 10,000 minutes or 167 hours). The weight loss of the sample over time was

recorded to quantify the rate of decomposition.[1][6]

Hydrolytic Stability Test
To evaluate hydrolytic stability, a sample of MTX-1 was exposed to water for an extended

period of 119 days. Following this period, the solid material was recovered and analyzed to
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determine the extent of decomposition. The near-quantitative recovery of unchanged MTX-1

indicated its high resistance to hydrolysis.[6] For tetrazene, its known instability in boiling water

serves as a qualitative benchmark for its hydrolytic susceptibility.[2][7]

Sensitivity Testing
Impact Sensitivity (Ball Drop Test): The impact sensitivity was evaluated using a ball drop

apparatus. This test determines the height from which a standard weight must be dropped to

cause the explosive material to detonate in 50% of trials. The results for MTX-1 indicated a

higher sensitivity to impact compared to tetrazene.[2][6]

Friction Sensitivity: A friction sensitivity tester, such as the FSKM-PEx, is used to determine the

response of the material to frictional stimuli. The test measures the probability of ignition at a

given frictional force. The results showed that MTX-1 and tetrazene have comparable

sensitivity to friction.[2][6][7]

Electrostatic Discharge (ESD) Sensitivity: ESD sensitivity testing determines the susceptibility

of the material to initiation by an electrical spark. The test involves subjecting the material to

sparks of varying energy levels to find the minimum energy required for ignition. Both MTX-1

and tetrazene were found to have similar ESD sensitivities.[2][6]

Primer Performance Evaluation
The ability of the compounds to sensitize a primary explosive was assessed by incorporating

them into a primer composition. A common method involves mixing the sensitizer (e.g., 5% by

weight) with a primary explosive like basic lead styphnate (BLS) (95% by weight). This mixture

is then pressed into a standard primer cup, such as a PVU-12. The performance is evaluated

by initiating the primer with a firing pin and measuring the resulting output or by conducting a

statistical analysis of the firing probability at different impact energies (e.g., using the Bruceton

method).[6][8]

Experimental Workflow Visualization
The following diagram illustrates the typical experimental workflow for the comparative

evaluation of primer sensitizers like tetrazene and MTX-1.
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Caption: Experimental workflow for comparing primer sensitizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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